![molecular formula C32H43N3O10 B1412372 2,2'-(2-tert-Butoxy-2-oxoethylazanediyl)bis(ethane-2,1-diyl) bis(2-(benzyloxycarbonylamino)propanoate) CAS No. 1426654-39-8](/img/structure/B1412372.png)
2,2'-(2-tert-Butoxy-2-oxoethylazanediyl)bis(ethane-2,1-diyl) bis(2-(benzyloxycarbonylamino)propanoate)
Overview
Description
“2,2’-(2-tert-Butoxy-2-oxoethylazanediyl)bis(ethane-2,1-diyl) bis(2-(benzyloxycarbonylamino)propanoate)” is a chemical compound with the molecular formula C26H45N3O10 . It’s produced by MATRIX SCIENTIFIC .
Physical And Chemical Properties Analysis
The physical and chemical properties such as melting point, boiling point, density, and toxicity of this compound are not specified in the available sources .Scientific Research Applications
Reaction Dynamics and Synthesis
- The smooth reaction of tert-Butyl isocyanide with benzylidene Meldrum's acids in the presence of ethane-1,2-diol or catechol leads to the production of functionalized N-tert-butyl-2-(5,7-dioxo-1,4-dioxepane-6-yl)-2-aryl-ethanamides or bis-(2-hydroxyphenyl) 2-[2-(tert-butylamino)-1-aryl-2-oxoethyl]-malonates in good yields (Yavari, Zare, & Mohtat, 2007).
Antioxidant and Antimicrobial Properties
- Novel derivatives of 3-((2-carboxyethyl)phenylamino)propanoic acid, including 1,3,4-oxa(thia)diazole, 1,2,4-triazole-5-(thio)one, and S-substituted derivatives, have been synthesized and shown to possess antioxidant and antimicrobial properties. Specifically, some of these derivatives exhibited excellent antioxidant activity and notable bactericidal activity against Pseudomonas aeruginosa and fungicidal activity against Candida albicans (Tumosienė et al., 2016).
Catalytic Properties
- Iron(III) amine-bis(phenolate) complexes have been synthesized for catalytic alkylation of aryl Grignard reagents, demonstrating the utility of such compounds in catalytic applications (Qian, Dawe, & Kozak, 2011).
Synthetic Applications
- The synthesis of macrocyclic compounds based on 2,2-methylene-bis and 1,2-bis-(2-aminoethoxy)ethane has been achieved, indicating the potential of such compounds in the formation of complex molecular structures (Mdad & Ussain, 2014).
Bioremediation
- Laccase from Fusarium incarnatum UC-14 has been studied for its role in the bioremediation of Bisphenol A using a reverse micelles system, highlighting the potential environmental applications of these compounds (Chhaya & Gupte, 2013).
Luminescence and Catalytic Properties
- The self-assembly of molecular squares using metal acetates, tridentate polypyridyl ligands, and dicarboxylic acids, including 4,4'-(dimethylsilanediyl)bis-benzoic acid and 4,4'-oxybis-benzoic acid, has led to discrete molecular structures with catalytic and luminescence properties (Gupta & Mandal, 2018).
Safety and Hazards
Properties
IUPAC Name |
4-[[3-carboxy-3-(phenylmethoxycarbonylamino)butyl]-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]amino]-2-methyl-2-(phenylmethoxycarbonylamino)butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H43N3O10/c1-30(2,3)45-25(36)20-35(18-16-31(4,26(37)38)33-28(41)43-21-23-12-8-6-9-13-23)19-17-32(5,27(39)40)34-29(42)44-22-24-14-10-7-11-15-24/h6-15H,16-22H2,1-5H3,(H,33,41)(H,34,42)(H,37,38)(H,39,40) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRGXGKVOHWWKQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CN(CCC(C)(C(=O)O)NC(=O)OCC1=CC=CC=C1)CCC(C)(C(=O)O)NC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H43N3O10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
629.7 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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